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Abstract
2-Amino-5-(diethylamino)toluene Monohydrochloride, also known by its commercial name

Color Developing Agent CD-2, is a substituted aromatic amine with the CAS number 2051-79-

8.[1][2][3][4] Primarily, its application lies within the realm of photographic processing as a key

component in the development of chromogenic films and papers. This technical guide provides

a comprehensive review of the existing literature on 2-Amino-5-(diethylamino)toluene
Monohydrochloride, focusing on its chemical and physical properties, a probable synthesis

route, its mechanism of action in color development, and available analytical and safety data. It

is important to note that while this compound is well-documented in the context of chemical

applications, there is a significant lack of publicly available information regarding its use in drug

development, its biological activities, or its interaction with biological signaling pathways.

Chemical and Physical Properties
2-Amino-5-(diethylamino)toluene Monohydrochloride is an organic salt that typically

appears as a white to brown crystalline powder.[5][6] It is soluble in water. The chemical and

physical properties are summarized in the table below.
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Property Value Reference(s)

IUPAC Name
4-(Diethylamino)-2-

methylaniline hydrochloride
[1]

Synonyms

Color developer CD-2; N,N-

diethyl-2-methyl-1,4-

phenylenediamine

hydrochloride; 4-(N,N-

diethyl)-2-

Methylphenylenediamine

hydrochloride

[5]

CAS Number 2051-79-8 [1][2][3][4]

Molecular Formula C₁₁H₁₉ClN₂ [5]

Molecular Weight 214.74 g/mol [6]

Appearance
White to brown

powder/crystals
[5]

Melting Point 250 °C (decomposition) [5]

Purity (HPLC) >98.0% [7]

Solubility Soluble in water

Synthesis
While detailed, peer-reviewed experimental protocols for the synthesis of 2-Amino-5-
(diethylamino)toluene Monohydrochloride are not readily available in the scientific literature,

a probable synthetic route can be inferred from standard organic chemistry principles and

related syntheses. The likely precursor for this molecule is N,N-diethyl-m-toluidine. The

synthesis would involve a two-step process: nitrosation followed by reduction.

Experimental Protocol: A Probable Synthesis Route
Step 1: Nitrosation of N,N-diethyl-m-toluidine
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Dissolve N,N-diethyl-m-toluidine in an acidic aqueous solution, typically using hydrochloric

acid, and cool the mixture to 0-5 °C in an ice bath.

Slowly add a chilled aqueous solution of sodium nitrite (NaNO₂) dropwise to the cooled

amine solution while maintaining the low temperature.

The reaction of the secondary amine with nitrous acid (formed in situ from NaNO₂ and HCl)

leads to the formation of an N-nitrosoamine intermediate.

Step 2: Reduction of the Nitroso Intermediate

The resulting N-nitrosoamine intermediate is then reduced to the corresponding primary

amine. A common method for this reduction is the use of a reducing agent such as zinc dust

in an acidic medium or catalytic hydrogenation.

After the reduction is complete, the reaction mixture is worked up to isolate the free base, 2-

Amino-5-(diethylamino)toluene.

Step 3: Formation of the Monohydrochloride Salt

The isolated free base is dissolved in a suitable organic solvent.

Anhydrous hydrogen chloride gas or a solution of HCl in an organic solvent is then added to

precipitate the desired 2-Amino-5-(diethylamino)toluene Monohydrochloride salt.

The resulting solid is collected by filtration, washed with a cold solvent, and dried under

vacuum.

Step 1: Nitrosation Step 2: Reduction Step 3: Salt Formation

N,N-diethyl-m-toluidine N-nitrosoamine intermediate

NaNO2, HCl
0-5 °C 2-Amino-5-(diethylamino)toluene (free base)Reducing Agent (e.g., Zn/HCl) 2-Amino-5-(diethylamino)toluene MonohydrochlorideHCl
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Caption: Probable synthesis pathway for 2-Amino-5-(diethylamino)toluene
Monohydrochloride.

Application in Color Photography
The primary and most well-documented application of 2-Amino-5-(diethylamino)toluene
Monohydrochloride (CD-2) is as a color developing agent in chromogenic photography.[1] In

this process, the developer reduces exposed silver halide crystals in the photographic emulsion

to metallic silver.

Mechanism of Action in Color Development
Reduction of Silver Halide: In the alkaline developer solution, 2-Amino-5-

(diethylamino)toluene donates electrons to reduce the silver ions (Ag⁺) in the exposed silver

halide crystals to metallic silver (Ag⁰), forming the black and white part of the image.

Oxidation of the Developer: In this process, the 2-Amino-5-(diethylamino)toluene molecule is

oxidized.

Dye Formation: The oxidized form of the developer is highly reactive and subsequently

couples with dye couplers present in the different layers of the photographic emulsion. This

coupling reaction forms stable dye molecules. Each layer of the film contains different dye

couplers, which, upon reaction with the oxidized developer, form cyan, magenta, and yellow

dyes, respectively.

Bleaching and Fixing: In subsequent steps, the metallic silver is bleached (oxidized back to

silver ions) and then removed from the emulsion along with any unexposed silver halide,

leaving behind the final color dye image.
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Caption: Simplified workflow of the role of CD-2 in chromogenic photographic development.

Analytical Data
Detailed analytical data such as NMR is not readily available in public databases. However,

infrared and mass spectrometry data have been reported.
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Infrared Spectroscopy
The National Institute of Standards and Technology (NIST) has published an infrared spectrum

for 2-Amino-5-diethylamino-toluene monohydrochloride.[2][3][4] The spectrum shows

characteristic peaks for aromatic amines.

Mass Spectrometry
The mass spectrum for the free base, 2-Amino-5-(diethylamino)toluene (C₁₁H₁₈N₂), is available

in the PubChem database.[8]

Ion Type m/z

Molecular Ion [M]⁺ 178

Major Fragment Ions 163, 134

Biological Activity and Toxicology
Biological Activity
There is a notable absence of published research on the biological activity of 2-Amino-5-
(diethylamino)toluene Monohydrochloride in the context of drug discovery or as a research

tool in biology. Searches for its activity in biological assays or its effects on signaling pathways

have not yielded relevant results. The designation "CD-2" should not be confused with the

"Cluster of Differentiation 2" (CD2) protein, which is a cell adhesion molecule found on T-cells

and is entirely unrelated.[9][10][11]

Toxicology and Safety
2-Amino-5-(diethylamino)toluene Monohydrochloride is classified as toxic if swallowed and

may cause an allergic skin reaction.[12] It is also considered very toxic to aquatic life with long-

lasting effects.[12] The free base is reported to be a skin sensitizer and a potential occupational

hepatotoxin based on animal studies and cases of human ingestion.[8]
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Hazard Statement GHS Code Reference(s)

Toxic if swallowed H301 [12]

May cause an allergic skin

reaction
H317 [12]

Very toxic to aquatic life with

long lasting effects
H410 [12]

Conclusion
2-Amino-5-(diethylamino)toluene Monohydrochloride (CD-2) is a chemical compound with

a well-defined, albeit niche, application in the field of photographic chemistry. Its properties and

the mechanism of its primary function are understood within this context. However, for an

audience in research, particularly in drug development, the available literature is sparse. There

is no significant body of work that explores its biological effects, potential therapeutic

applications, or its interactions with biological systems. Future research could explore these

underexplored aspects of this molecule, but at present, its utility appears to be confined to its

role as a color developing agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.tcichemicals.com/AT/en/p/A0289
https://www.tcichemicals.com/AT/en/p/A0289
https://pubchem.ncbi.nlm.nih.gov/compound/67364
https://pubchem.ncbi.nlm.nih.gov/compound/67364
https://pubmed.ncbi.nlm.nih.gov/2576417/
https://en.wikipedia.org/wiki/Cluster_of_differentiation
https://pmc.ncbi.nlm.nih.gov/articles/PMC7611174/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7611174/
https://www.tcichemicals.com/IN/en/p/A0289
https://www.tcichemicals.com/IN/en/p/A0289
https://www.benchchem.com/product/b145706#2-amino-5-diethylamino-toluene-monohydrochloride-literature-review
https://www.benchchem.com/product/b145706#2-amino-5-diethylamino-toluene-monohydrochloride-literature-review
https://www.benchchem.com/product/b145706#2-amino-5-diethylamino-toluene-monohydrochloride-literature-review
https://www.benchchem.com/product/b145706#2-amino-5-diethylamino-toluene-monohydrochloride-literature-review
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145706?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

